2-(Difluoromethoxy)-1-{octahydrocyclopenta[c]pyrrol-2-yl}ethan-1-one

• IUPAC Name: 1-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-2-(difluoromethoxy)ethanone
• InChI: InChI=1S/C10H15F2NO2/c11-10(12)15-6-9(14)13-4-7-2-1-3-8(7)5-13/h7-8,10H,1-6H2
• InChI Key: GFKMUMPBDKROCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C(=O)COC(F)F
• Molecular Formula: C10H15F2NO2
• Molecular Weight: 219.23 g/mol

Description

2-(Difluoromethoxy)-1-{octahydrocyclopenta[c]pyrrol-2-yl}ethan-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also referred to as DFP-10825 and is used in various research studies to understand its mechanism of action and potential applications in different fields.

Scientific Research Applications

Fluorinated Compounds in Anesthesia

Fluorinated compounds, such as 2-(Difluoromethoxy)-1-{octahydrocyclopenta[c]pyrrol-2-yl}ethan-1-one, have been explored for their potential in anesthesia due to their desirable properties like nonflammability, stability, and low blood solubility. A study investigated various fluorinated methanes, ethanes, propanes, and butanes to identify molecular characteristics correlating with optimal solubility and potency for anesthetic use. The findings suggested that certain fluorination patterns could contribute to developing an "ideal" anesthetic agent (Eger et al., 1994).

Peroxisome Proliferation Induction

The potential of fluorinated fatty acids and their derivatives, including similar compounds to 2-(Difluoromethoxy)-1-{octahydrocyclopenta[c]pyrrol-2-yl}ethan-1-one, to induce peroxisome proliferation in the liver has been examined. One study focused on perfluorinated fatty acids and observed marked peroxisome proliferation, highlighting the importance of the carboxylic group in the molecule for this biological effect (Ikeda et al., 1985).

Novel Analgesic Compounds

Research into novel analgesic compounds has led to the synthesis of fluorinated molecules similar to 2-(Difluoromethoxy)-1-{octahydrocyclopenta[c]pyrrol-2-yl}ethan-1-one. A study synthesized trifluoromethyl-substituted spirochromeno[4,3-d]pyrimidines and evaluated their analgesic effects in mouse pain models. Some compounds showed promising results, suggesting potential for new analgesic drug development (Bonacorso et al., 2017).

Antidepressant Effects

Chlorinated tetracyclic compounds, which share structural similarities with the compound , have been synthesized and tested for their potential antidepressant effects in mice. The study's results indicated significant antidepressant effects, opening avenues for further research into similar fluorinated compounds for treating depression (Karama et al., 2016).

Cancer Treatment Research

2-(Difluoromethoxy)-1-{octahydrocyclopenta[c]pyrrol-2-yl}ethan-1-one and related fluorinated compounds have been explored in cancer treatment research. For example, 2',2'-Difluorodeoxycytidine (Gemcitabine), a fluorinated nucleoside analog, has shown significant antitumor activity in solid tumors, including human head and neck cancer, suggesting the potential therapeutic utility of similar compounds (Braakhuis et al., 1991).